![molecular formula C17H18N2O6S B6413222 4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% CAS No. 1261982-05-1](/img/structure/B6413222.png)
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, or 4-t-Butylsulfamoylphenyl-2-nitrobenzoic acid (4-t-BSNPA), is a synthetic organic compound commonly used in scientific research. It is an aromatic compound with a molecular formula of C14H18N2O4S and a molecular weight of 310.36 g/mol. 4-t-BSNPA is a white crystalline solid that is insoluble in water, but soluble in most organic solvents. It is typically sold as a 95% pure powder.
Mechanism of Action
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% acts as an inhibitor of the enzyme nitroreductase, which is involved in the metabolism of certain drugs. The compound binds to the active site of the enzyme, blocking its ability to catalyze the reaction. This inhibition leads to reduced metabolism of the drug, resulting in increased concentrations of the drug in the body.
Biochemical and Physiological Effects
The inhibition of nitroreductase by 4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been shown to lead to increased concentrations of certain drugs in the body. These increased concentrations can lead to a variety of physiological effects, depending on the drug. For example, increased concentrations of certain drugs can lead to increased alertness, decreased appetite, and increased heart rate.
Advantages and Limitations for Lab Experiments
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has several advantages when used in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in most organic solvents. Additionally, it is stable and can be stored for extended periods of time. However, there are some limitations to using 4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments. It is not soluble in water, and it is not very soluble in certain organic solvents such as ethanol.
Future Directions
There are a number of potential future directions for research involving 4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95%. These include further research into its mechanism of action, its ability to inhibit nitroreductase, and its potential applications as a fluorescent probe and as a substrate for other enzymes. Additionally, further research into its use as a catalyst in organic reactions and its ability to form coordination complexes is warranted. Finally, research into its potential toxicity and its ability to interact with other drugs is also needed.
Synthesis Methods
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% is synthesized using a two-step process. The first step is the conversion of 4-t-butylsulfamoylbenzoic acid to the corresponding nitrobenzoic acid derivative. This is done by reacting the acid with nitric acid and acetic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. The second step of the synthesis involves the reduction of the nitrobenzoic acid derivative to 4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% using a reducing agent such as sodium borohydride.
Scientific Research Applications
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been used in a wide variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It has also been used as a fluorescent probe for the detection of metal ions and as a substrate for the enzyme nitroreductase.
properties
IUPAC Name |
4-[4-(tert-butylsulfamoyl)phenyl]-2-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O6S/c1-17(2,3)18-26(24,25)13-7-4-11(5-8-13)12-6-9-14(16(20)21)15(10-12)19(22)23/h4-10,18H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSCBWAPQQGSRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.